4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide

• IUPAC Name: 4-(dimethylamino)-N-[(1-ethylpyrrolidin-2-yl)methyl]-2-methoxy-5-nitrobenzamide
• InChI: InChI=1S/C17H26N4O4/c1-5-20-8-6-7-12(20)11-18-17(22)13-9-15(21(23)24)14(19(2)3)10-16(13)25-4/h9-10,12H,5-8,11H2,1-4H3,(H,18,22)
• InChI Key: AFNPLUMDSLEAPD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C2=CC(=C(C=C2OC)N(C)C)[N+](=O)[O-]
• Molecular Formula: C17H26N4O4
• Molecular Weight: 350.4 g/mol

Description

4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide, also known as DMEMN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMEMN is a member of the benzamide family of compounds and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide is a potent inhibitor of the dopamine transporter (DAT), a protein that is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting DAT, 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide increases the concentration of dopamine in the synaptic cleft, leading to increased dopaminergic signaling. 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has also been shown to inhibit the reuptake of other neurotransmitters, including norepinephrine and serotonin.
Biochemical and Physiological Effects:
4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, leading to increased dopaminergic signaling. 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has also been shown to increase the expression of certain proteins involved in cellular signaling pathways. Additionally, 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide in lab experiments is its potency as a dopamine transporter inhibitor. This makes it a valuable tool for researchers studying dopaminergic signaling and related pathways. However, 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide also has some limitations. It is a relatively expensive compound, and its effects can be difficult to interpret due to its non-specific binding to other proteins.

Future Directions

There are several future directions for research on 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide's antioxidant properties may be beneficial in protecting neurons from oxidative stress, which is a key factor in the development of neurodegenerative diseases. Another area of interest is 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide's potential use as a tool for studying protein-protein interactions and cellular signaling pathways. By further elucidating 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide's mechanism of action, researchers may be able to develop more targeted therapies for a variety of diseases.

Synthesis Methods

4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 4-nitro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-ethyl-2-pyrrolidinone to form the corresponding amide. Finally, the amide is reacted with dimethylamine to form 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide.

Scientific Research Applications

4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. 4-(dimethylamino)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-nitrobenzamide has been used in studies of ion channels, neurotransmitter transporters, and G protein-coupled receptors. It has also been used in studies of cellular signaling pathways and protein-protein interactions.